Cas no 2229126-12-7 (tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate
• CAS No: 2229126-12-7
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 5946231
• PubChem ID: 165623938
• Update Time: 2025-05-26

tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate
• EN300-1884835
• 2229126-12-7
• tert-butyl N-[2-methyl-4-(sulfanylmethyl)phenyl]carbamate

• Inchi： 1S/C13H19NO2S/c1-9-7-10(8-17)5-6-11(9)14-12(15)16-13(2,3)4/h5-7,17H,8H2,1-4H3,(H,14,15)
• InChI Key： ZFCGNGUVZVFISV-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate (CAS: 2229126-12-7)

The compound tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate (CAS: 2229126-12-7) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique carbamate and sulfanylmethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic protocol that yields the compound with higher purity and efficiency. The researchers utilized a multi-step approach involving the protection of the amino group, followed by the introduction of the sulfanylmethyl moiety. This method not only improved the overall yield but also reduced the formation of by-products, making it more suitable for large-scale production.

In terms of biological activity, tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate has been investigated for its potential as a protease inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The compound's unique structural features, particularly the sulfanylmethyl group, are believed to contribute to its inhibitory activity by forming reversible covalent bonds with the active site of the target enzymes.

Further research has explored the pharmacokinetic properties of tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate. A recent pharmacokinetic study conducted in animal models revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. These findings suggest that the compound has the potential to be developed as an orally bioavailable therapeutic agent. However, further studies are needed to assess its metabolic stability and potential drug-drug interactions.

The structural versatility of tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate has also made it a valuable building block in medicinal chemistry. Researchers have utilized it as a key intermediate in the synthesis of more complex molecules with enhanced biological activities. For instance, a recent study reported the incorporation of this compound into a series of novel kinase inhibitors, resulting in improved potency and selectivity against specific kinase targets.

Despite these promising developments, challenges remain in the further development of tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate. Issues such as potential toxicity, off-target effects, and formulation stability need to be addressed in future studies. Ongoing research efforts are focused on structural modifications to optimize the compound's pharmacological properties while minimizing adverse effects.

In conclusion, tert-butyl N-2-methyl-4-(sulfanylmethyl)phenylcarbamate (CAS: 2229126-12-7) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Recent advances in its synthesis, biological evaluation, and application as a building block highlight its significance in drug discovery. Continued research in this area is expected to yield valuable insights and potentially lead to the development of novel therapeutic agents.